4-(2-Methyl-propane-2-sulfonylmethyl)-benzylamine

• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol
• IUPAC Name: [4-(tert-butylsulfonylmethyl)phenyl]methanamine
• InChI: InChI=1S/C12H19NO2S/c1-12(2,3)16(14,15)9-11-6-4-10(8-13)5-7-11/h4-7H,8-9,13H2,1-3H3
• InChI Key: JMDDRJZGCPNVQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)CC1=CC=C(C=C1)CN

Description

4-(2-Methyl-propane-2-sulfonylmethyl)-benzylamine is a useful research compound. Its molecular formula is C12H19NO2S and its molecular weight is 241.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Dissolve 4-(2-methyl-propane-2-sulfonylmethyl)-benzonitrile (300 mg, 1.26 mmol) in methanol (50 mL). Add concentrated HCl (10 drops), 10% Pd/C (Degussa type E101, 60 mg) and submit the mixture to hydrogenation at atmospheric pressure for 1 h. Filter over Celite® and wash with methanol. Concentrate the filtrate in vacuo to give the hydrochloride salt of the title compound as a solid that was washed with diethyl ether (366 mg, 87%). Partition the solid between saturated NaHCO3 and EtOAc and extract the aqueous phase twice with EtOAc. Dry the combined organic extracts over Na2SO4, filter and concentrate in vacuo to give the title compound (195 mg, 74%). MS (ES+) m/z: 242 (M+H)+.